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Compound of Interest

Compound Name: Isofistularin-3

Cat. No.: B15603043

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the synergistic effects of Isofistularin-3, a
marine-derived brominated alkaloid, when used in combination with chemotherapy agents.
While direct experimental data on Isofistularin-3 with conventional chemotherapy drugs is
limited, this guide presents the well-documented synergy with TRAIL (Tumor-Necrosis-Factor
Related Apoptosis Inducing Ligand) and draws comparisons with other DNA methyltransferase
1 (DNMT1) inhibitors to extrapolate potential synergistic activities with traditional
chemotherapeutics.

Isofistularin-3 and TRAIL: A Potent Synergistic
Combination

Isofistularin-3 has been identified as a novel inhibitor of DNMTL1.[1] This epigenetic
modulation is a key mechanism behind its anticancer properties, which include inducing cell
cycle arrest and autophagy.[1] Notably, Isofistularin-3 exhibits a strong synergistic effect with
TRAIL in inducing apoptosis in lymphoma cell lines.[1]

Quantitative Analysis of Synergy

The synergistic effect of Isofistularin-3 and TRAIL has been quantified using the Combination
Index (CI), where a ClI value less than 1 indicates synergy.
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Mechanism of Synergistic Action

The combination of Isofistularin-3 and TRAIL leads to a significant increase in apoptosis in

cancer cells.[1] This is achieved through a multi-faceted mechanism initiated by the DNMT1

inhibitory activity of Isofistularin-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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